

# Brequinar metabolite profile vs other immunosuppressants

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: Brequinar

CAS No.: 96187-53-0

Cat. No.: S548857


Get Quote

## Brequinar Overview and Mechanism

**Brequinar** is a quinoline carboxylic acid derivative that acts as a potent and selective inhibitor of the mitochondrial enzyme **dihydroorotate dehydrogenase (DHODH)** [1] [2].

- **Primary Mechanism:** It disrupts the *de novo* pyrimidine biosynthesis pathway, which is the fourth and committed step [1] [3]. This leads to depletion of cellular pyrimidine pools (UTP and CTP), thereby inhibiting DNA and RNA synthesis crucial for lymphocyte proliferation [1] [4].
- **Secondary Mechanisms:** Evidence suggests its immunosuppressive activity may also be partly due to the suppression of several tyrosine kinases and inhibition of TNF-mediated NF-κB activation [1] [4].

The diagram below illustrates how **Brequinar** targets the *de novo* pyrimidine biosynthesis pathway.



[Click to download full resolution via product page](#)

## Key Differentiating Features of Brequinar

**Brequinar** has distinct characteristics that differentiate it from other immunosuppressants.

Feature	Brequinar	Other Immunosuppressants (e.g., Leflunomide, Calcineurin Inhibitors, Antimetabolites)
Primary Target	Dihydroorotate Dehydrogenase (DHODH) [1] [2]	Calcineurin (Cyclosporine, Tacrolimus); Inosine Monophosphate Dehydrogenase (Mycophenolate); Dihydrofolate Reductase (Methotrexate) [5] [4]
Core Mechanism	Inhibition of <i>de novo</i> pyrimidine synthesis [1] [4]	Inhibition of T-cell signaling/activation; Inhibition of <i>de novo</i> purine synthesis [5] [4]

Feature	Brequinar	Other Immunosuppressants (e.g., Leflunomide, Calcineurin Inhibitors, Antimetabolites)
<b>Metabolic Impact</b>	Depletes pyrimidine nucleotides (UTP, CTP); Effect reversed by uridine [1] [6]	Purine depletion; Altered glucose/lipid metabolism; No reversal by uridine [4]
<b>Cellular Impact</b>	Antiproliferative for T & B cells; Induces myeloid differentiation in AML [1] [2]	Primarily T-cell targeted; Less impact on B-cells [4]
<b>Key Synergies</b>	Synergistic with Dipyridamole (ENT inhibitor) [6]	Synergistic with CNI and MMF [4]
<b>Therapeutic Notes</b>	Narrow therapeutic index; Failed solid tumor trials; Research for AML/combination therapies [1] [6] [2]	Established in transplantation/autoimmunity; Different toxicity profiles (nephro-, neuro-) [5] [4]

## Experimental Data and Protocols

Here are key experimental methodologies used to study **Brequinar**'s effects, which can serve as a reference for your own research.

- **Cellular Viability and Combination Synergy (CFA/MTT Assay):** To evaluate the synergistic effect of **Brequinar** with salvage pathway inhibitors like Dipyridamole, colony formation assays (CFA) and MTT assays are used [6].
  - **Protocol:** Treat cancer cell lines (e.g., HCT-116, MIA PaCa-2) with **Brequinar** alone and in combination with Dipyridamole for 24 hours or continuously. Cell viability is measured after 72 hours. Synergy is confirmed by significantly greater cytotoxicity in the combination group compared to either agent alone [6].
- **Molecular Profiling (Cell Painting Assay - CPA):** This morphological profiling assay detects **Brequinar**'s cellular impact by creating a fingerprint based on changes in cellular components [3].
  - **Protocol:** Human osteosarcoma U2OS cells are treated with **Brequinar** for 20 hours. Cellular components (DNA, RNA, mitochondria, Golgi, ER, actin, plasma membrane) are stained with six dyes. Morphological features are extracted and compared to DMSO controls. A biosimilarity score >75% to known DHODH inhibitors confirms the specific morphological fingerprint [3].

- **Molecular Docking Analysis:** Used to investigate **Brequinar**'s potential direct interaction with immune checkpoint protein PD-L1, beyond its known DHODH inhibition [2].
  - **Protocol:** The crystal structure of the PD-L1 dimer (PDB: 5J89) is used. Ligand structures are optimized via Monte Carlo conformational search. Docking simulations are performed using software like GOLD to predict binding poses and affinities at the PD-L1 dimer interface [2].

## Research Implications and Future Directions

The experimental data highlights several key points for researchers.

- **Overcoming Clinical Failure:** The synergy with Dipyridamole suggests that **Brequinar**'s failure in solid tumor clinical trials was likely due to compensatory uridine salvage. Combination strategies present a viable path to enhance efficacy [6].
- **Novel Mechanism Exploration:** The potential direct interaction with PD-L1, while computationally predicted, opens a new avenue for designing bifunctional small molecules based on the **Brequinar** scaffold to simultaneously target metabolism and immune checkpoints [2].
- **Mitochondrial Toxicity Assessment:** The recent focus on transcriptomic changes in liver and kidney models underscores the importance of thorough investigation into **Brequinar**'s mitochondrial toxicity, which is central to its mechanism and side effect profile [7].

### *Need Custom Synthesis?*

*Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.*

## References

1. [sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical...](https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/brequinar) [sciencedirect.com]
2. Interaction of brequinar and analogs with PD-L1 [explorationpub.com]
3. Identification of Dihydroorotate Dehydrogenase Inhibitors ... [pmc.ncbi.nlm.nih.gov]
4. Other Forms of Immunosuppression - PMC [pmc.ncbi.nlm.nih.gov]
5. Time-dependent impact of immunosuppressant regimens ... [frontiersin.org]
6. The Dihydroorotate Dehydrogenase Inhibitor Brequinar Is ... [pmc.ncbi.nlm.nih.gov]

7. Transcriptomic changes and mitochondrial toxicity in ... [sciencedirect.com]

To cite this document: Smolecule. [Brequinar metabolite profile vs other immunosuppressants].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548857#brequinar-metabolite-profile-vs-other-immunosuppressants>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)